Cas no 2227859-95-0 ((2S)-4-3-(2-methylphenyl)phenylbutan-2-amine)

• Product Name: (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine
• CAS No: 2227859-95-0
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 6433855
• PubChem ID: 96702464
• Update Time: 2025-07-08

(2S)-4-3-(2-methylphenyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine
• (2S)-4-[3-(2-methylphenyl)phenyl]butan-2-amine
• EN300-1742171
• 2227859-95-0

• Inchi： 1S/C17H21N/c1-13-6-3-4-9-17(13)16-8-5-7-15(12-16)11-10-14(2)18/h3-9,12,14H,10-11,18H2,1-2H3/t14-/m0/s1
• InChI Key： KKAIJRHCHXDTFY-AWEZNQCLSA-N
• SMILES： N[C@@H](C)CCC1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 239.167399674g/mol
• Monoisotopic Mass: 239.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine

Introduction to (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 2227859-95-0 is a meticulously synthesized molecule that has garnered significant attention in the field of medicinal chemistry. The compound, formally known as (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. This introduction delves into the chemical properties, potential biological activities, and the latest research findings associated with this compound.

The molecular structure of (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine is characterized by its chiral center at the (2S) configuration, which is a critical aspect in determining its pharmacological behavior. The presence of multiple aromatic rings and an amine functional group contributes to its complex interactions with biological targets. These structural elements not only influence its solubility and metabolic stability but also play a pivotal role in modulating its pharmacokinetic profile.

In recent years, there has been a growing interest in the development of molecules that exhibit high selectivity and efficacy. (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine fits well within this paradigm, as its unique structural motif allows for precise targeting of specific biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases.

One of the most compelling aspects of (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine is its potential to serve as a scaffold for further drug development. Researchers have been exploring various derivatives of this compound to enhance its therapeutic efficacy while minimizing side effects. The chiral center at the (2S) configuration provides a unique opportunity for designing enantiomerically pure compounds, which are often more effective and safer than their racemic counterparts.

The synthesis of (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, are employed to achieve the desired stereochemical purity. These methods not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precision in drug development.

Recent research has begun to uncover the mechanistic aspects of how (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine exerts its biological effects. Preclinical studies have demonstrated that this compound can modulate key signaling pathways associated with neurodegenerative disorders. The ability to interact with multiple targets suggests that it may have broader therapeutic applications beyond its initial intended use. This multitarget engagement capability is increasingly recognized as a desirable feature in drug design, as it can lead to more comprehensive treatment strategies.

The pharmacokinetic properties of (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical relevance. Preliminary data indicate that this molecule exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. These findings are encouraging for further development towards clinical trials.

In conclusion, (2S)-4-3-(2-methylphenyl)phenylbutan-2-amine represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising preclinical data, make it a compelling candidate for further therapeutic exploration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.